2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)sulfonyl-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C24H25ClN2O4S2/c1-16-7-9-17(10-8-16)22-27-23(33(29,30)20-13-11-18(25)12-14-20)24(31-22)32-15-21(28)26-19-5-3-2-4-6-19/h7-14,19H,2-6,15H2,1H3,(H,26,28)
• InChI Key: XMTDJUBQPYNIGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)NC3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H25ClN2O4S2
• Molecular Weight: 505.1 g/mol

Description

2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C24H25ClN2O4S2 and its molecular weight is 505.04. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A novel series of 4-arylsulfonyl-1,3-oxazoles, including derivatives similar to the specified compound, have shown promising anticancer activities. Specifically, compounds closely related to 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide exhibited significant activity against various cancer cell lines, such as glioblastoma, gliosarcoma, and non-small cell lung cancer. These compounds demonstrate the potential as lead compounds for further in-depth studies in the development of new antitumor agents (Zyabrev et al., 2022).

Antibacterial and Anti-Enzymatic Potential

Compounds structurally similar to 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-cyclohexylacetamide have been evaluated for their antibacterial and anti-enzymatic potential. These compounds have shown inhibition against gram-negative bacterial strains and exhibited low potential against lipoxygenase (LOX) enzyme, indicating their utility in antibacterial applications and as enzyme inhibitors (Nafeesa et al., 2017).

Antioxidant Activity

Amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, closely related to the compound , have been tested for antioxidant activity. Some of these compounds, including E-(2-(p-methylphenyl)lsulfonylethenesulfonyl)-N-(4-(p-methylphenyl)oxazol-2-yl)acetamide, demonstrated excellent antioxidant activity, surpassing even standard antioxidants like Ascorbic acid (Talapuru et al., 2014).

Antiviral Activity

Derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide, related to the specified compound, have shown some level of antiviral activity, particularly against the tobacco mosaic virus. This suggests potential applications in the field of antiviral research (Chen et al., 2010).

Antibacterial and Anti-Urease Activities

A variety of novel 5-aryl thiophenes containing sulphonylacetamide groups have shown promising antibacterial and anti-urease activities. These studies underline the potential of such compounds in developing new antibacterial agents and urease inhibitors (Noreen et al., 2015).